Cas no 1939-18-0 (2-Butenamide,N-[3-(trifluoromethyl)phenyl]-)
1939-18-0 structure
Product Name:2-Butenamide,N-[3-(trifluoromethyl)phenyl]-
CAS No:1939-18-0
MF:C11H10F3NO
MW:229.19841337204
CID:235443
PubChem ID:791721
Update Time:2025-04-19
2-Butenamide,N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenamide,N-[3-(trifluoromethyl)phenyl]-
- (E)-N-[3-(trifluoromethyl)phenyl]but-2-enamide
- AC1LGATS
- HMS1580N11
- HMS2570M05
- MolPort-001-030-095
- NSC213573
- NSC-213573
- STK442890
- SMR000185193
- DTXSID60355109
- AKOS003238842
- YMUJNXBVYSCKFI-DUXPYHPUSA-N
- SR-01000203180-1
- N-[3-(trifluoromethyl)phenyl]-2-butenamide
- MLS000576167
- SR-01000203180
- 1939-18-0
- CHEMBL1713742
-
- Inchi: 1S/C11H10F3NO/c1-2-4-10(16)15-9-6-3-5-8(7-9)11(12,13)14/h2-7H,1H3,(H,15,16)/b4-2+
- InChI Key: YMUJNXBVYSCKFI-DUXPYHPUSA-N
- SMILES: FC(C1C=CC=C(C=1)NC(/C=C/C)=O)(F)F
Computed Properties
- Exact Mass: 229.0715
- Monoisotopic Mass: 229.071449
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 1.254
- Boiling Point: 318.8°Cat760mmHg
- Flash Point: 146.6°C
- Refractive Index: 1.512
- PSA: 29.1
- LogP: 3.29300
2-Butenamide,N-[3-(trifluoromethyl)phenyl]- Related Literature
-
1. Carbon compounds of the transition metals. Part XIII. Evidence for, and crystal structure of, octacarbonyldiphenylvinylidenedi-ironO. S. Mills,A. D. Redhouse J. Chem. Soc. A 1968 1282
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